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Compound of Interest

Compound Name: copper;zinc

CAS No.: 12194-85-3

Cat. No.: B14717530

Get Quote

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help

researchers, scientists, and drug development professionals overcome common challenges in

the analytical measurement of copper (Cu) and zinc (Zn).

General Troubleshooting and FAQs
This section addresses common questions and issues applicable across various analytical

techniques.

Frequently Asked Questions (FAQs)
Q1: What are the main types of interference in Cu and Zn analysis?

A1: The primary types of interference encountered during copper and zinc analysis are:

Spectral Interference: This occurs when an absorption or emission line from another element

or molecule is very close to the analyte's line, or when background radiation is not

adequately corrected.[1]
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Chemical Interference: This results from chemical reactions in the flame or plasma that alter

the vaporization or atomization characteristics of the analyte.[2] A common example is the

formation of nonvolatile compounds.[1]

Matrix Effects: These are caused by the overall composition of the sample matrix (excluding

the analyte) affecting the signal.[3] This can be due to high viscosity, high dissolved solids, or

the presence of easily ionizable elements that change plasma characteristics.[3][4]

Ionization Interference: This happens when the high temperature of the flame or plasma

causes the analyte atoms to become ionized, reducing the population of ground-state atoms

available for measurement.[5]

Q2: My sample has a very complex matrix (e.g., biological fluid, digested soil). What is the best

general approach to minimize interference?

A2: For complex matrices, a combination of strategies is often necessary.[6] The method of

standard additions is highly recommended to compensate for matrix effects.[7][8] This

technique involves adding known quantities of the analyte to the sample itself, effectively

making the calibration standards and the unknown sample have nearly identical matrices.[8][9]

Additionally, using an internal standard can correct for variations in sample introduction and

plasma conditions.[10][11] Sample dilution is a simple first step to reduce the concentration of

interfering components.[6]

Q3: When should I use the Method of Standard Additions versus an Internal Standard?

A3:

Use the Method of Standard Additions when the sample matrix is complex or unknown and is

suspected of suppressing or enhancing the analyte signal.[8] It is particularly effective in

compensating for matrix effects because the calibration occurs within the sample itself.[7][9]

Use an Internal Standard to correct for physical interferences and random fluctuations in

instrument performance, such as changes in sample uptake rate, nebulization efficiency, or

plasma stability.[10][11] An internal standard is a non-analyte element added at a constant

concentration to all samples, blanks, and calibration standards.[10] For best results, the

internal standard should have similar chemical and physical properties to the analyte.[10]
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Troubleshooting Workflow
The following diagram outlines a general workflow for identifying and mitigating analytical

interferences.
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Troubleshooting Workflow for Cu/Zn Analysis
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Use Standard Addition,
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Action: Use Releasing Agent,
Optimize Temperature Program (GFAAS)

Yes

Accurate Results Obtained

No/Resolved
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Caption: A logical workflow for diagnosing and resolving common analytical interferences.
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Technique-Specific Troubleshooting Guides
Atomic Absorption Spectroscopy (AAS)
Q: I am analyzing for trace Zn in a sample with high Cu concentration by Flame AAS. My

results seem artificially high. What is the likely cause?

A: This is likely a spectral interference. The measurement wavelength for zinc (213.856 nm) is

extremely close to a copper absorption line (213.851 nm).[12] Standard deuterium (D2) lamp

background correction may not be sufficient to resolve this overlap.[12]

Solution: Use a spectrometer with a self-reversal (SR) background correction method, which

is more effective for this type of spectral interference.[12] Alternatively, if SR is not available,

you may need to chemically separate the zinc from the copper matrix prior to analysis.[13]

Q: My Cu/Zn signal is suppressed when analyzing samples high in phosphates or silicates.

Why?

A: This is a classic example of chemical interference.[1] Phosphates and silicates can form

thermally stable, non-volatile compounds with copper and zinc in the flame, which do not

efficiently decompose to release free ground-state atoms for measurement.[1] This leads to a

lower absorbance signal.

Solution: Use a "releasing agent." A common releasing agent is Lanthanum (La) or Strontium

(Sr). These agents preferentially bind with the interfering anion (phosphate), leaving the

analyte (Cu or Zn) free to be atomized. Prepare all standards, blanks, and samples with an

excess of the releasing agent (e.g., 0.1-1% LaCl₃).

Q: My furnace (GFAAS) results for zinc show poor repeatability, and the sensitivity seems low,

especially in samples containing chlorides. What is happening?

A: This is a chemical interference specific to graphite furnace AAS. Chlorides can react with

zinc to form volatile zinc chloride (ZnCl₂).[12] This volatile compound can be lost during the

drying or ashing (pyrolysis) steps of the furnace program before the atomization step, leading

to decreased sensitivity and poor repeatability.[2][12]
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Solution: Use a "matrix modifier." A matrix modifier is a chemical added to the sample in the

furnace to increase the thermal stability of the analyte or promote the volatilization of the

interfering matrix component. For zinc, a common modifier is a mixture of ammonium

phosphate and magnesium nitrate. This converts ZnCl₂ to a more thermally stable zinc oxide

and ammonium chloride, which is removed at a lower temperature.

Interference Type
Example for Cu/Zn

in AAS
Mitigation Strategy Reference

Spectral

High Cu concentration

interfering with Zn at

213.856 nm.

Use Self-Reversal

(SR) background

correction; select an

alternative, less

sensitive wavelength;

or separate Zn from

the matrix.

[12][13]

Chemical (Flame)

Phosphate or silicate

forming non-volatile

compounds.

Add a releasing agent

(e.g., Lanthanum or

Strontium) to all

solutions.

[1]

Chemical (Furnace)

Chloride matrix

causing premature

volatilization of Zn.

Use a chemical matrix

modifier (e.g.,

ammonium

phosphate/magnesiu

m nitrate).

[2][12]

Inductively Coupled Plasma - Optical Emission
Spectrometry (ICP-OES)
Q: When analyzing zinc in a copper alloy, my zinc results are inaccurate. What could be the

issue?

A: This is a severe spectral interference in ICP-OES. Copper has numerous emission lines,

and one of them directly interferes with the primary zinc emission wavelength at 213.856 nm.

[13]
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Solution 1 (Wavelength Selection): Select an alternative, interference-free emission line for

zinc. While less sensitive, lines like 202.548 nm or 206.200 nm may be suitable depending

on the required detection limit and other matrix components.

Solution 2 (Inter-element Correction): Modern ICP-OES software allows for inter-element

correction (IEC). This involves analyzing a single-element standard of the interferent

(copper) and measuring the signal at the analyte wavelength (zinc). The software can then

subtract this interfering signal from the total signal in the unknown sample.

Solution 3 (Chemical Separation): For very high copper matrices, zinc can be separated from

copper before analysis.[13]

Q: My internal standard signal is suppressed in my samples compared to my aqueous

calibration standards. What does this indicate?

A: This indicates a significant matrix effect.[3] The high concentration of matrix components in

your sample can affect aerosol generation, transport, and plasma characteristics, leading to an

overall signal suppression for both the analyte and the internal standard.[4] Easily ionizable

elements (EIEs) like sodium or potassium are common culprits.[3]

Solution 1 (Sample Dilution): Dilute the sample to reduce the concentration of the matrix

components.[6]

Solution 2 (Matrix Matching): Prepare your calibration standards in a solution that mimics the

sample matrix as closely as possible.[11]

Solution 3 (Instrumental Parameters): Optimize instrumental parameters to create a more

"robust" plasma. This typically involves increasing the RF power and decreasing the

nebulizer gas flow rate.[4]

Analyte Wavelength (nm)
Potential Spectral

Interferences
Reference

Copper (Cu) 324.754 Fe (Iron) [5]

Zinc (Zn) 213.856
Cu (Copper), Fe

(Iron), Ni (Nickel)
[12][13]
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Inductively Coupled Plasma - Mass Spectrometry (ICP-
MS)
Q: I am trying to measure ⁶³Cu and ⁶⁶Zn in a biological digest that contains sodium and

phosphorus. My results are inaccurate. Why?

A: This is due to polyatomic (or molecular ion) spectral interferences, a major challenge in ICP-

MS.[14] The argon plasma can combine with elements from the matrix, solvent, or atmosphere

to form ions with the same mass-to-charge ratio as your analyte.

For ⁶³Cu: The polyatomic ion ⁴⁰Ar²³Na⁺ has a mass of 63 and can interfere.[15][16] Another

potential interference is ³¹P¹⁶O₂⁺.[16]

For ⁶⁶Zn: The polyatomic ion ³⁴S¹⁶O₂⁺ or ³²S¹⁶O₂H₂⁺ can interfere if sulfur is present in the

matrix.

Solution 1 (Collision/Reaction Cell): Most modern ICP-MS instruments are equipped with a

collision/reaction cell (CRC) technology.[6]

In Collision Mode (KED), a non-reactive gas like helium is introduced into the cell. The

larger polyatomic ions collide more frequently with the helium atoms and lose more energy

than the analyte ions of the same mass, allowing them to be filtered out.

In Reaction Mode (DRC), a reactive gas like ammonia or oxygen is used. This gas reacts

with the interfering polyatomic ion to form a new species at a different mass, while the

analyte ion passes through unreacted.

Solution 2 (High-Resolution ICP-MS): High-resolution ICP-MS (HR-ICP-MS) can physically

separate the analyte peak from the polyatomic interference peak based on their small mass

differences.[15] A spectral resolution of 3000 is often sufficient to separate Cu and Zn

isotopes from common interferences in biological matrices.[15]

Solution 3 (Mathematical Correction): If the identity and abundance of the interfering species

are known, mathematical equations can sometimes be used to correct the data, but this is

less robust than using a CRC.
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Analyte Isotope m/z

Common

Polyatomic

Interference

Source Matrix Reference

⁶³Cu 63 ⁴⁰Ar²³Na⁺
High Sodium

(e.g., serum)
[15][17]

⁶³Cu 63 ³¹P¹⁶O₂⁺

High

Phosphorus/Pho

sphate

[16]

⁶⁵Cu 65 ⁴⁰Ar²⁵Mg⁺ High Magnesium

⁶⁴Zn 64
³²S¹⁶O₂⁺,

⁴⁸Ti¹⁶O⁺

High Sulfur, High

Titanium
[16]

⁶⁶Zn 66
³⁴S¹⁶O₂⁺,

⁴⁹Ti¹⁶O¹H⁺

High Sulfur, High

Titanium

Experimental Protocols
Protocol 1: Method of Standard Additions
This method is used to overcome matrix effects by calibrating within the sample itself.[18]

Objective: To determine the concentration of Cu or Zn in a sample where matrix interference is

suspected.

Methodology:

Prepare a series of solutions: Take several identical aliquots of the unknown sample.[9]

Spike the samples: Add small, precise, and increasing volumes of a concentrated standard

solution of the analyte (Cu or Zn) to each aliquot, except for the first one, which remains

unspiked.[8]

Dilute to final volume: Dilute all prepared solutions to the same final volume with the

appropriate solvent (e.g., deionized water, dilute acid).[9] This ensures the matrix

concentration is constant across all solutions.
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Analyze: Measure the analytical signal (e.g., absorbance, emission intensity) for each

prepared solution.

Plot the data: Create a graph by plotting the measured signal on the y-axis versus the

concentration of the added standard on the x-axis.[7]

Determine concentration: Perform a linear regression on the data points. The absolute value

of the x-intercept of this line is the concentration of the analyte in the original, unspiked

sample.[18]
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Workflow for Standard Addition Method

1. Take 'n' identical
aliquots of unknown sample

2. Spike aliquots with increasing
volumes of known standard

(0, V1, V2, V3...)

3. Dilute all to the same
final volume 'Vf'

4. Measure instrument
response for each solution

5. Plot Response vs.
Added Concentration

6. Extrapolate linear fit
to find x-intercept

Result: |x-intercept| =
Unknown Concentration

Click to download full resolution via product page

Caption: A step-by-step experimental workflow for the method of standard additions.

Protocol 2: Internal Standard Method
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This method is used to correct for physical interferences and instrumental drift.[11]

Objective: To improve the precision and accuracy of Cu or Zn measurements by correcting for

variations in sample introduction and plasma conditions.

Methodology:

Select an Internal Standard (IS): Choose an element that is not present in the original

samples.[10] The IS should have a similar ionization potential and mass to the analyte if

possible and should not have spectral interferences. For Cu and Zn, elements like Gallium

(Ga), Germanium (Ge), Yttrium (Y), or Indium (In) are often used.[15][19][20]

Prepare a stock solution: Create a concentrated stock solution of the chosen internal

standard.

Add IS to all solutions: Add a precise and identical amount of the internal standard stock

solution to all blanks, calibration standards, and unknown samples.[11] The final

concentration of the IS should be the same in every solution analyzed.

Analyze: During analysis, the instrument software will monitor the signal intensity of both the

analyte (e.g., ⁶³Cu) and the internal standard (e.g., ⁷¹Ga).

Calculate the Response Ratio: The software calculates a response ratio for each

measurement: (Analyte Signal Intensity) / (Internal Standard Signal Intensity).

Create Calibration Curve: The calibration curve is generated by plotting the response ratio of

the standards versus their known concentrations.

Determine Concentration: The concentration of the analyte in the unknown sample is

determined from its measured response ratio using the calibration curve.
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Workflow for Internal Standard Method

1. Select a suitable
Internal Standard (IS)

(e.g., Ga, Y, In)

2. Add a constant, known
concentration of IS to ALL

blanks, standards, and samples

3. Analyze solutions, simultaneously
measuring analyte and IS signals

4. Calculate Response Ratio:
(Analyte Signal / IS Signal)

5. Plot Response Ratio vs.
Standard Concentration

to create calibration curve

6. Determine unknown concentration
from its Response Ratio

Result: Accurate concentration
corrected for drift/physical effects

Click to download full resolution via product page

Caption: A step-by-step experimental workflow for the internal standard method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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